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Compound of Interest

Compound Name: POPSO disodium salt

Cat. No.: B561065 Get Quote

Technical Support Center: POPSO Buffer
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the effect of temperature on POPSO buffer pH.

Frequently Asked Questions (FAQs)
Q1: What is POPSO buffer and what is its chemical name?

A1: POPSO is a zwitterionic biological buffer, one of the 'Good's' buffers. Its full chemical name

is Piperazine-1,4-bis(2-hydroxy-3-propanesulfonic acid).[1][2] It is also available as a dihydrate.

[1]

Q2: What is the typical pKa and useful pH range for POPSO buffer?

A2: The pKa of POPSO at 25°C is approximately 7.8.[3][4] It is effective for buffering in the

physiological pH range of 7.2 to 8.5.[4][5]

Q3: How does temperature affect the pH of a POPSO buffer solution?

A3: The pH of a POPSO buffer solution is temperature-dependent. As the temperature of the

solution increases, the pH will decrease. This is a critical consideration for experiments

conducted at temperatures other than the temperature at which the buffer was initially prepared

and pH-adjusted.

Q4: What is the temperature coefficient (dpKa/dT) for POPSO buffer?
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A4: The change in pKa per degree Celsius (dpKa/dT) for POPSO is approximately -0.013.[6]

This means that for every 1°C increase in temperature, the pKa will decrease by about 0.013

units.

Troubleshooting Guide
Issue: My experimental results are inconsistent when performed at different temperatures, and

I suspect the buffer is the cause.

Possible Cause: The pH of your POPSO buffer is shifting with the change in temperature,

affecting your experimental conditions.

Solution:

Always measure and adjust the pH of your POPSO buffer at the temperature at which your

experiment will be conducted.

If you need to perform the experiment at multiple temperatures, prepare separate buffer

solutions and adjust the pH for each target temperature.

Refer to the data table below to anticipate the expected pH shift and prepare your buffer

accordingly.

Issue: The pH of my POPSO buffer is different from the expected value after dissolving the

powder in water.

Possible Cause: The final pH of a buffer solution is determined by the pKa of the buffering

agent and the ratio of its acidic and basic forms. Simply dissolving the POPSO free acid in

water will result in an acidic solution.

Solution: To achieve the desired pH, you must titrate the POPSO buffer solution with a strong

base, such as sodium hydroxide (NaOH), until the target pH is reached.[7][8]

Effect of Temperature on POPSO Buffer pH
The following table summarizes the effect of temperature on the pKa of POPSO buffer. This

data can be used to predict the pH of a 1:1 POPSO buffer solution at various temperatures.
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Temperature (°C) Temperature (K) pKa

5 278.15 7.96

16 289.15 7.80

20 293.15 7.75

25 298.15 7.80

30 303.15 7.74

37 310.15 7.69

Note: pKa values are based on published data and thermodynamic calculations.[4] The pKa at

25°C is also reported as 7.803.[4]

Experimental Protocols
Protocol for Preparing a 0.1 M POPSO Buffer Solution and Measuring pH at Different

Temperatures

Preparation of 0.1 M POPSO Solution:

Weigh out 39.85 grams of POPSO (dihydrate form, MW: 398.45 g/mol ).[1]

Dissolve the POPSO in approximately 800 mL of deionized water.

Add 4.0 grams of sodium hydroxide (NaOH) to the solution.[1]

Adjust the final volume to 1 L with deionized water.

pH Measurement at Various Temperatures:

Calibrate your pH meter using standard buffers at the initial temperature (e.g., 25°C).

Place a 50 mL aliquot of the POPSO buffer solution in a temperature-controlled water

bath.

Immerse the pH electrode and a temperature probe in the buffer solution.
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Allow the solution to equilibrate to the desired temperature (e.g., 5°C, 16°C, 20°C, 25°C,

30°C, 37°C).

Once the temperature has stabilized, record the pH reading.

Repeat the process for each target temperature, ensuring the pH meter is recalibrated or

that its automatic temperature compensation is functioning correctly for each new

temperature.

Logical Relationship Diagram

Temperature pKa of POPSO dpKa/dT ≈ -0.013 Buffer pH influences

Click to download full resolution via product page

Caption: Relationship between temperature and POPSO buffer pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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